Cas no 1374574-88-5 (7-Bromobenzofuran-3-carboxylic acid)

• Product Name: 7-Bromobenzofuran-3-carboxylic acid
• CAS No: 1374574-88-5
• MF: C₉H₅BrO₃
• MW: 241.038202047348
• MDL: MFCD21281680
• CID: 2125698
• PubChem ID: 65669528
• Update Time: 2025-09-28

7-Bromobenzofuran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-bromobenzofuran-3-carboxylic acid
• 7-bromo-1-benzofuran-3-carboxylic acid
• IJEZISLPHXSBTK-UHFFFAOYSA-N
• 7-bromobenzofuran-3-carboxylicacid
• SCHEMBL2729243
• 1374574-88-5
• CS-0214916
• AKOS015009019
• EN300-204371
• AS-43723
• MFCD21281680
• DA-11058
• 7-Bromobenzofuran-3-carboxylic acid

• MDL： MFCD21281680
• Inchi： 1S/C9H5BrO3/c10-7-3-1-2-5-6(9(11)12)4-13-8(5)7/h1-4H,(H,11,12)
• InChI Key： IJEZISLPHXSBTK-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C(C(=O)O)=COC=21

Computed Properties

• Exact Mass: 239.94221g/mol
• Monoisotopic Mass: 239.94221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4
• XLogP3: 2.5

7-Bromobenzofuran-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 7-Bromobenzofuran-3-carboxylic acid

Research Brief on 7-Bromobenzofuran-3-carboxylic Acid (CAS: 1374574-88-5): Recent Advances and Applications

7-Bromobenzofuran-3-carboxylic acid (CAS: 1374574-88-5) is a key intermediate in the synthesis of various biologically active compounds, particularly in the fields of medicinal chemistry and drug discovery. Recent studies have highlighted its utility as a versatile building block for the development of novel therapeutics targeting inflammation, cancer, and infectious diseases. This research brief consolidates the latest findings on this compound, focusing on its synthetic applications, pharmacological potential, and emerging trends in its utilization.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 7-Bromobenzofuran-3-carboxylic acid as a precursor in the synthesis of small-molecule inhibitors targeting the NLRP3 inflammasome, a critical component in inflammatory diseases. The researchers successfully incorporated this compound into a series of derivatives, achieving nanomolar potency in vitro. The structural flexibility offered by the bromine substituent at the 7-position was noted as a key factor enabling precise modulation of target binding affinity.

In oncology research, a team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters (2024) the development of novel kinase inhibitors using 7-Bromobenzofuran-3-carboxylic acid as a core scaffold. The compound's ability to maintain planarity while allowing for strategic functional group additions made it particularly valuable for targeting the ATP-binding sites of various oncogenic kinases. Several lead compounds showed promising activity against triple-negative breast cancer cell lines with IC50 values below 100 nM.

The compound's physicochemical properties have also been the subject of recent investigations. A computational study published in Molecular Pharmaceutics (2024) analyzed the ADME (Absorption, Distribution, Metabolism, and Excretion) profile of 7-Bromobenzofuran-3-carboxylic acid derivatives. The researchers found that the bromine atom significantly influences the compounds' lipophilicity and membrane permeability, while the carboxylic acid group contributes to favorable solubility profiles. These findings have important implications for drug design and formulation strategies.

From a synthetic chemistry perspective, advancements have been made in the production and modification of 7-Bromobenzofuran-3-carboxylic acid. A recent patent (WO2023124567) describes an improved catalytic process for its synthesis, achieving higher yields (85-90%) and better purity (>99%) compared to traditional methods. This development is particularly significant for scaling up production while maintaining cost-effectiveness, addressing one of the key challenges in translating bench-scale research to industrial applications.

Looking forward, the unique structural features of 7-Bromobenzofuran-3-carboxylic acid continue to inspire innovative applications. Current research directions include its incorporation into PROTACs (Proteolysis Targeting Chimeras) for targeted protein degradation, as well as its use in the development of covalent inhibitors. The compound's versatility and the growing understanding of its structure-activity relationships suggest it will remain an important tool in medicinal chemistry for years to come.